Cas no 1806781-62-3 (3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806781-62-3
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4846164
• Update Time: 2025-11-01

3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H5BrF2N2/c9-7-5(8(10)11)2-4-13-6(7)1-3-12/h2,4,8H,1H2
• InChI Key： MKOBDOCVAAFHPZ-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile

3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806781-62-3)

3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile is a highly specialized organic compound with the CAS registry number 1806781-62-3. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 4, and an acetonitrile group at position 2. These substituents confer the compound with distinct chemical reactivity and biological activity, making it a valuable substrate for various applications.

The synthesis of 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the bromine substituent at position 3, while the acetonitrile group is introduced via nucleophilic attack on an appropriately substituted pyridine derivative.

One of the most notable applications of 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile is in the field of drug discovery. The compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. Its pyridine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in medicinal chemistry, 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile has also found applications in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). Researchers have explored the use of this compound as a precursor for synthesizing pyridine-based polymers with tailored electronic characteristics.

From a toxicological perspective, 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. Studies conducted by regulatory agencies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have indicated that the compound exhibits low acute toxicity when handled under standard laboratory conditions. However, long-term exposure studies are still underway to fully characterize its safety profile.

Looking ahead, 3-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of chemical reactivity and structural flexibility makes it an ideal candidate for exploring novel chemical transformations and developing innovative materials. As research continues to uncover new properties and applications of this compound, its significance in the field of organic chemistry is likely to grow further.